Cas no 186498-27-1 ((4-Isobutyrylphenyl)boronic acid)

(4-Isobutyrylphenyl)boronic acid structure
186498-27-1 structure
Product Name:(4-Isobutyrylphenyl)boronic acid
CAS No:186498-27-1
MF:C10H13BO3
MW:192.019423246384
MDL:MFCD12022352
CID:828368
PubChem ID:21186215
Update Time:2025-04-19

(4-Isobutyrylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Isobutyrylphenyl)boronic acid
    • 4-Isobutyrylphenylboronic acid
    • [4-(2-methylpropanoyl)phenyl]boronic acid
    • AKOS006343335
    • MFCD12022352
    • DB-367858
    • SCHEMBL7363669
    • 4-(2-methylpropanoyl)phenylboronic acid
    • DTXSID10611202
    • CS-0174827
    • (4-Isobutyrylphenyl)boronicacid
    • BS-25052
    • F87641
    • 186498-27-1
    • MDL： MFCD12022352
    • Inchi： 1S/C10H13BO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
    • InChI Key： CFUNNCDOCRSHJT-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(B(O)O)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 192.09600
  • Monoisotopic Mass: 192.0957744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.20510

(4-Isobutyrylphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116288-1g
(4-Isobutyrylphenyl)boronic acid
 186498-27-1 95%
1g
 $483.84 2023-09-02
Fluorochem
228681-250mg
4-Isobutyrylphenyl)boronic acid
 186498-27-1 95%
250mg
 ￡276.00 2022-02-28
Fluorochem
228681-1g
4-Isobutyrylphenyl)boronic acid
 186498-27-1 95%
1g
 ￡688.00 2022-02-28
Apollo Scientific
OR360548-1g
4-Isobutyrylphenylboronic acid
 186498-27-1 97%
1g
 £156.00 2025-02-19
Apollo Scientific
OR360548-5g
4-Isobutyrylphenylboronic acid
 186498-27-1 97%
5g
 £468.00 2025-02-19
Matrix Scientific
095708-250mg
(4-Isobutyrylphenyl)boronic acid, 95+%
 186498-27-1 95+%
250mg
 $530.00 2023-09-10
Matrix Scientific
095708-1g
(4-Isobutyrylphenyl)boronic acid, 95+%
 186498-27-1 95+%
1g
 $1176.00 2023-09-10
abcr
AB271439-250 mg
4-Isobutyrylphenylboronic acid, 95%; .
 186498-27-1 95%
250mg
 €153.40 2023-04-26
abcr
AB271439-1 g
4-Isobutyrylphenylboronic acid, 95%; .
 186498-27-1 95%
1g
 €287.50 2023-04-26
TRC
I781043-25mg
4-Isobutyrylphenylboronic acid
 186498-27-1
25mg
 $115.00 2023-05-18

(4-Isobutyrylphenyl)boronic acid Related Literature

Related Categories

186498-27-1 ((4-Isobutyrylphenyl)boronic acid) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd